Cas no 1804496-35-2 (5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-iodopyridine)

• Product Name: 5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-iodopyridine
• CAS No: 1804496-35-2
• MF: C₇H₆ClF₂IN₂
• MW: 318.490219593048
• CID: 4870648
• Update Time: 2025-10-05

5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-iodopyridine

• Inchi： 1S/C7H6ClF2IN2/c8-5-4(6(9)10)1-3(2-12)7(11)13-5/h1,6H,2,12H2
• InChI Key： FZGROSNNPKSWKN-UHFFFAOYSA-N
• SMILES： IC1C(CN)=CC(C(F)F)=C(N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Additional information on 5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-iodopyridine

5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-iodopyridine (CAS No. 1804496-35-2): A Comprehensive Overview

5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-iodopyridine (CAS No. 1804496-35-2) is a highly specialized halogenated pyridine derivative with unique chemical properties and broad potential applications in pharmaceutical and agrochemical research. This compound belongs to the class of multifunctional pyridines, characterized by the presence of amino, chloro, difluoromethyl, and iodo substituents on the pyridine ring. Its molecular structure makes it particularly interesting for drug discovery and material science applications.

The compound's structural complexity offers multiple reactive sites for further chemical modifications, making it a valuable building block in organic synthesis. Researchers are particularly interested in its potential as a precursor for biologically active molecules, especially in the development of novel antimicrobial agents and enzyme inhibitors. The presence of both electron-withdrawing (chloro, iodo) and electron-donating (aminomethyl) groups creates interesting electronic properties that can be exploited in medicinal chemistry applications.

Recent studies have highlighted the growing importance of halogenated pyridine derivatives in addressing current challenges in drug-resistant infections and crop protection. The difluoromethyl group in particular has gained attention for its ability to modulate the physicochemical properties of drug candidates, improving their metabolic stability and bioavailability. This aligns with current pharmaceutical industry trends toward developing more effective and stable therapeutic agents.

From a synthetic chemistry perspective, 5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-iodopyridine presents interesting challenges and opportunities. The compound's multiple functional groups allow for selective transformations, enabling the creation of diverse molecular architectures. Researchers are exploring its use in cross-coupling reactions, where the iodo substituent serves as an excellent leaving group for palladium-catalyzed processes. This makes the compound particularly valuable in high-throughput screening programs for drug discovery.

The agrochemical industry has shown increasing interest in similar halogenated pyridine compounds due to their potential as novel pesticide intermediates. The unique combination of substituents in CAS 1804496-35-2 may offer advantages in developing more selective and environmentally friendly crop protection agents. This aligns with current agricultural needs for sustainable solutions that address pest resistance while minimizing environmental impact.

In material science applications, the electronic properties of 5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-iodopyridine make it a candidate for developing advanced organic electronic materials. The compound's potential use in organic semiconductors and photovoltaic materials is being investigated, particularly for applications in flexible electronics and energy storage devices. This connects with current research trends in renewable energy technologies and smart materials.

The synthesis and handling of 5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-iodopyridine require specialized knowledge in heterocyclic chemistry. Proper storage conditions and handling procedures are essential to maintain the compound's stability and purity. Researchers working with this material should be aware of its reactivity profile and take appropriate precautions during experimental work.

Market analysis indicates growing demand for sophisticated pyridine derivatives like CAS 1804496-35-2, particularly from the pharmaceutical research sector. The compound's versatility as a chemical intermediate positions it well in the specialty chemicals market. Current pricing trends reflect its value as a high-purity research chemical with applications in multiple cutting-edge fields.

Future research directions for 5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-iodopyridine may include exploration of its biological activity against specific molecular targets, development of more efficient synthetic routes, and investigation of its potential in catalysis applications. The compound's unique structural features continue to attract attention from both academic and industrial researchers working on next-generation therapeutic agents and functional materials.

For researchers seeking detailed information about 5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-iodopyridine, comprehensive spectroscopic data (including NMR, IR, and mass spectra) and analytical methods are increasingly available through specialized chemical databases and research publications. These resources are valuable for proper compound characterization and quality control in research applications.